Cas no 98665-09-9 (methyl lucidenate D)
methyl lucidenate D structure
Product Name:methyl lucidenate D
CAS No:98665-09-9
MF:C30H40O8
MW:528.633810043335
CID:2018462
PubChem ID:21633083
Update Time:2025-04-21
methyl lucidenate D Chemical and Physical Properties
Names and Identifiers
-
- methyl lucidenate D
- methyl lucidenate D2
- 98665-09-9
- AKOS040763077
- CHEMBL464338
- methyl (4R)-4-[(5R,10S,12S,13R,14R,17R)-12-acetyloxy-4,4,10,13,14-pentamethyl-3,7,11,15-tetraoxo-2,5,6,12,16,17-hexahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
- methyl (4R)-4-((5R,10S,12S,13R,14R,17R)-12-acetyloxy-4,4,10,13,14-pentamethyl-3,7,11,15-tetraoxo-2,5,6,12,16,17-hexahydro-1H-cyclopenta(a)phenanthren-17-yl)pentanoate
-
- Inchi: 1S/C30H40O8/c1-15(9-10-22(35)37-8)17-13-21(34)30(7)23-18(32)14-19-27(3,4)20(33)11-12-28(19,5)24(23)25(36)26(29(17,30)6)38-16(2)31/h15,17,19,26H,9-14H2,1-8H3/t15-,17-,19+,26-,28+,29+,30+/m1/s1
- InChI Key: JOFJXWXVPFAZPK-XULWGOJYSA-N
- SMILES: O(C(C)=O)[C@@H]1C(C2=C(C(C[C@H]3C(C)(C)C(CC[C@@]32C)=O)=O)[C@]2(C)C(C[C@H]([C@H](C)CCC(=O)OC)[C@]21C)=O)=O
Computed Properties
- Exact Mass: 528.27231823g/mol
- Monoisotopic Mass: 528.27231823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- Rotatable Bond Count: 7
- Complexity: 1180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 121Ų
Experimental Properties
- Color/Form: Powder
methyl lucidenate D Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
methyl lucidenate D Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M92990-5 mg |
methyl lucidenate D |
98665-09-9 | 5mg |
¥5760.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN5985-5 mg |
Methyl lucidenate D |
98665-09-9 | 98% | 5mg |
¥ 13,400 | 2023-07-10 | |
| TargetMol Chemicals | TN5985-5mg |
Methyl lucidenate D |
98665-09-9 | 5mg |
¥ 13400 | 2024-07-19 |
methyl lucidenate D Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
98665-09-9 (methyl lucidenate D) Related Products
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- 98665-19-1(Ganoderic Acid H)
- 98665-15-7(Ganoderic Acid F)
- 630-56-8(Hydroxyprogesterone caproate)
- 4596-16-1(17a-Hydroxyprogesterone Heptanoate)
- 1253-28-7(Gestonorone Capronate)
- 76738-96-0(Androst-4-en-3-one,11-hydroxy-17-(1-oxobutoxy)-17-(1-oxopropyl)-, (11b,17a)- (9CI))
- 98665-17-9(Lucidenic acid E)
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